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A comparative study of trace element partitioning in coexisting micas, such as biotite and
muscovite, provides profound insights into the petrogenesis of igneous and metamorphic rocks.
The distribution of trace elements between these minerals is a sensitive indicator of the
physical and chemical conditions during rock formation, including temperature, pressure, and
the composition of melts or fluids. This guide offers a comparative analysis of trace element
partitioning, details the experimental protocols used for their determination, and visualizes the
complex relationships and workflows involved.

Data Presentation: Trace Element Partitioning

The patrtitioning of trace elements between coexisting biotite (Bt) and muscovite (Ms) in granitic
rocks reveals distinct elemental preferences. The partition ratio, or distribution coefficient
(D_Bt/Ms ), quantifies this preference. A value greater than 1 indicates the element is
preferentially incorporated into biotite, while a value less than 1 indicates a preference for
muscovite.

The following table summarizes the average partition ratios for a suite of trace elements based
on analyses of Hercynian granites from Central Portugal.
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Average Partition Standard Deviation .
Element . Preferential Host
Ratio (D_Bt/Ms_) (10)

Zinc (Zn) 8.6 2.5 Biotite
Nickel (Ni) 8.4 4.4 Biotite
Cobalt (Co) 5.2 2.0 Biotite
Cesium (Cs) 4.3 1.3 Biotite
Lithium (Li) 4.0 2.1 Biotite
Chromium (Cr) 3.6 1.3 Biotite
Niobium (Nb) 2.8 0.6 Biotite
Tantalum (Ta) 2.5 1.2 Biotite
Vanadium (V) 2.2 0.4 Biotite
Fluorine (F) 1.8 0.5 Biotite
Rubidium (Rb) 1.6 0.3 Biotite
Chlorine (CI) 1.4 15 Biotite
Lead (Pb) 1.2 0.5 Biotite
Strontium (Sr) 0.7 0.4 Muscovite
Scandium (Sc) 0.6 0.6 Muscovite
Barium (Ba) 0.6 0.2 Muscovite
Gallium (Ga) 0.6 0.1 Muscovite
Tin (Sn) 0.4 0.1 Muscovite
Tungsten (W) 0.4 0.1 Muscovite

Data sourced from a study on Hercynian two-mica granites.[1][2]

Experimental Protocols
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The determination of trace element concentrations and their partitioning in coexisting micas
involves a multi-step analytical workflow. This ensures high-quality data for both major and
trace constituents.

1. Sample Preparation and Initial Characterization:
o Selection: Rock samples containing coexisting biotite and muscovite are selected.

e Thin Section Preparation: Standard petrographic thin sections (30 pum thickness) are
prepared and polished for microscopic examination and in-situ analysis.

e Mineral Identification: Coexisting mica grains in textural equilibrium are identified using a
petrographic microscope. Their textural relationships are documented.

2. Major and Minor Element Analysis:
e Technique: Electron Probe Microanalysis (EPMA) is employed.

e Procedure: The polished thin sections are coated with a thin layer of carbon. An electron
beam is focused on individual mica grains to excite the atoms, which then emit characteristic
X-rays. The wavelengths and intensities of these X-rays are measured to determine the
concentrations of major and minor elements (e.g., Si, Al, Fe, Mg, K, Ti).

e Purpose: This step provides the major element composition, which is crucial for mineral
classification and for understanding crystal-chemical controls on trace element incorporation.

[3]
3. Trace Element Analysis:

e Technique: In-situ analysis is most commonly performed using Laser Ablation-Inductively
Coupled Plasma-Mass Spectrometry (LA-ICP-MS).[3][4] Secondary lon Mass Spectrometry
(SIMS) is another high-sensitivity technique used for this purpose.[5][6]

e Procedure (LA-ICP-MS):

o The thin section is placed in an ablation cell.
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o Ahigh-energy laser beam is focused on the same spots previously analyzed by EPMA.
The laser ablates a small amount of material (typically a 20-50 um spot).

o The ablated material is transported by an inert carrier gas (e.g., Helium) into the plasma
torch of the ICP-MS.

o The inductively coupled plasma (a high-temperature ionized gas) atomizes and ionizes the
sample particles.

o The ions are then passed into a mass spectrometer, which separates them based on their
mass-to-charge ratio, allowing for the quantification of a wide range of trace elements at
parts-per-million (ppm) or even lower concentrations.

e Quality Control: Standard reference materials (e.g., NIST SRM 610/612) are analyzed
periodically to correct for instrumental drift and to calibrate the elemental concentrations.

4. Data Processing:

» Partition Coefficient Calculation: The partition coefficient (D) for a specific element between
biotite and muscovite is calculated by dividing the concentration of the element in biotite by
its concentration in muscovite (D_Bt/Ms_=C Bt /C_Ms ).

e Error Analysis: It is critical to assess potential sources of error. For instance, the presence of
microscopic inclusions of accessory minerals (e.g., apatite, zircon, monazite) within the mica
can artificially inflate the concentrations of certain trace elements (e.g., Y, Zr, REE, Th, U).[1]
Careful selection of analysis spots and data filtering are necessary to minimize this effect.

Visualizations

The following diagrams illustrate the experimental workflow for analyzing coexisting micas and
the key factors that govern the partitioning of trace elements between them.
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Caption: Experimental workflow for the comparative analysis of trace elements in coexisting
micas.
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Caption: Key factors influencing trace element partitioning between coexisting mica species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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